Cas no 921531-82-0 (methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate)

921531-82-0 structure
Product name:methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate
- AKOS024633691
- methyl 2-[(7-ethoxy-1-benzofuran-2-carbonyl)amino]thiophene-3-carboxylate
- F2265-0531
- 921531-82-0
- methyl 2-(7-ethoxybenzofuran-2-carboxamido)thiophene-3-carboxylate
- 3-Thiophenecarboxylic acid, 2-[[(7-ethoxy-2-benzofuranyl)carbonyl]amino]-, methyl ester
-
- Inchi: 1S/C17H15NO5S/c1-3-22-12-6-4-5-10-9-13(23-14(10)12)15(19)18-16-11(7-8-24-16)17(20)21-2/h4-9H,3H2,1-2H3,(H,18,19)
- InChI Key: HGCQDPWPNFPHLA-UHFFFAOYSA-N
- SMILES: C1(NC(C2=CC3=CC=CC(OCC)=C3O2)=O)SC=CC=1C(OC)=O
Computed Properties
- Exact Mass: 345.06709375g/mol
- Monoisotopic Mass: 345.06709375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 474
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 106Ų
- XLogP3: 4.2
Experimental Properties
- Density: 1.364±0.06 g/cm3(Predicted)
- Boiling Point: 431.0±45.0 °C(Predicted)
- pka: 11.74±0.70(Predicted)
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2265-0531-4mg |
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate |
921531-82-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
Life Chemicals | F2265-0531-10mg |
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate |
921531-82-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 | |
Life Chemicals | F2265-0531-5mg |
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate |
921531-82-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2265-0531-10μmol |
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate |
921531-82-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
Life Chemicals | F2265-0531-30mg |
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate |
921531-82-0 | 90%+ | 30mg |
$119.0 | 2023-05-16 | |
Life Chemicals | F2265-0531-50mg |
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate |
921531-82-0 | 90%+ | 50mg |
$160.0 | 2023-05-16 | |
Life Chemicals | F2265-0531-100mg |
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate |
921531-82-0 | 90%+ | 100mg |
$248.0 | 2023-05-16 | |
Life Chemicals | F2265-0531-2mg |
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate |
921531-82-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
Life Chemicals | F2265-0531-40mg |
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate |
921531-82-0 | 90%+ | 40mg |
$140.0 | 2023-05-16 | |
Life Chemicals | F2265-0531-75mg |
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate |
921531-82-0 | 90%+ | 75mg |
$208.0 | 2023-05-16 |
methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate Related Literature
-
Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
-
Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
-
Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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